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Compound Name: Tryptamine hydrochloride

Cat. No.: B167248 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Tryptamine hydrochloride (CAS No: 343-94-2) is the salt form of tryptamine, a monoamine

alkaloid endogenously present in the mammalian brain and found in a wide variety of plants

and fungi.[1] Functioning as a neuromodulator and neurotransmitter, tryptamine and its

derivatives are pivotal in neurobiology, pharmacology, and medicinal chemistry.[1][2] This

technical guide provides an in-depth overview of tryptamine hydrochloride, including its

chemical properties, biosynthesis, and mechanism of action. It further details experimental

protocols for its analysis and presents key quantitative data on its receptor binding affinities,

serving as a critical resource for professionals in life sciences and drug development.

Core Chemical and Physical Properties
Tryptamine hydrochloride is a white to off-white crystalline powder.[3] Its fundamental

properties are summarized in the table below, providing a foundational reference for

experimental design and execution.
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Property Value References

CAS Number 343-94-2 [2][4][5]

Molecular Formula C₁₀H₁₃ClN₂ [2][5][6]

Molecular Weight 196.68 g/mol [2][5]

Appearance White to off-white solid/powder [2][7]

Melting Point 253-255 °C [4]

Solubility Soluble in water (50 mg/mL) [3]

IUPAC Name
2-(1H-indol-3-yl)ethan-1-

amine;hydrochloride
[8]

Biological Significance and Mechanism of Action
Tryptamine's biological significance stems from its role as a trace amine neurotransmitter and

its structural relationship to key neurochemicals like serotonin (5-hydroxytryptamine) and

melatonin.[1][3] It is biosynthesized from the essential amino acid L-tryptophan through

decarboxylation.

Biosynthesis and Metabolism
The primary biosynthetic pathway for tryptamine involves the enzymatic decarboxylation of L-

tryptophan by aromatic L-amino acid decarboxylase (AADC).[9] Tryptamine is then

metabolized, primarily through oxidative deamination by monoamine oxidase (MAO), to form

indole-3-acetaldehyde.[4][9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.medchemexpress.com/tryptamine-hydrochloride.html
https://en.wikipedia.org/wiki/Tryptamine
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Inter_Laboratory_Tryptamine_Quantification_Methods.pdf
https://www.medchemexpress.com/tryptamine-hydrochloride.html
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Inter_Laboratory_Tryptamine_Quantification_Methods.pdf
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Cross_Validation_of_HPLC_and_GC_MS_Methods_for_Tryptamine_Analysis.pdf
https://www.medchemexpress.com/tryptamine-hydrochloride.html
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Inter_Laboratory_Tryptamine_Quantification_Methods.pdf
https://www.medchemexpress.com/tryptamine-hydrochloride.html
https://www.selleckchem.com/products/triptamine-hydrochloride.html
https://en.wikipedia.org/wiki/Tryptamine
https://www.nbinno.com/article/pharmaceutical-intermediates/science-behind-tryptamine-hydrochloride-chemical-manufacturer-ce
https://www.researchgate.net/figure/Biosynthetic-pathway-of-tryptamine-from-1-6-13-CGlc-6-phosphate-via-the-shikimate_fig5_5890282
https://datasheets.scbt.com/sc-202843.pdf
https://www.nbinno.com/article/pharmaceutical-intermediates/science-behind-tryptamine-hydrochloride-chemical-manufacturer-ce
https://pmc.ncbi.nlm.nih.gov/articles/PMC4514607/
https://en.wikipedia.org/wiki/Tryptamine
https://pmc.ncbi.nlm.nih.gov/articles/PMC4514607/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tryptamine Biosynthesis and Metabolism
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Analytical Workflow for Tryptamine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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